1,2-O-Cyclohexylidene-myo-inositol
Overview
Description
1,2-O-Cyclohexylidene-myo-inositol is a pharmaceutical intermediate often used for the synthesis of various drugs in biomedicine . It’s an important intermediate formed during the syntheses of certain myo-inositol derivatives . It’s also used in the research of lithium-induced nephrogenic diabetes insipidus .
Synthesis Analysis
1,2-O-Cyclohexylidene-myo-inositol is synthesized from myo-inositol by reacting it with 1,1-dimethoxycyclohexane in the presence of p-toluenesulfonic acid . It’s an intermediate formed during the syntheses of myo-inositol phosphate derivatives .Molecular Structure Analysis
The crystal structure of 1,2-O-cyclohexylidene-myo-inositol dihydrate, C12H20O6·2H2O, demonstrates the participation of water molecules and hydroxy groups in the formation of several intermolecular O-H…O interactions . The title myo-inositol derivative crystallizes with two water molecules in the asymmetric unit in the space group C2/c, with Z = 8 .Chemical Reactions Analysis
1,2-O-Cyclohexylidene-myo-inositol is an important intermediate in the synthesis of various naturally occurring myo-inositol phosphate derivatives . Enzyme-catalyzed regio- and enantioselective esterification of racemic 1,2:5,6-di-O-cyclohexylidene- and 1,2:3,4-di-O-cyclohexylidene-myo-inositol proceeded exclusively in organic solvent to give optically pure materials and selectively protected products in gram scale .Physical And Chemical Properties Analysis
The water molecules in the structure of 1,2-O-cyclohexylidene-myo-inositol facilitate the formation of an extensive O-H…O hydrogen-bonding network that assists in the formation of a dense crystal packing . The theoretical and experimental structures were found to be very similar, with only slight deviations .Scientific Research Applications
Synthesis of Various Drugs
1,2-O-Cyclohexylidene-myo-inositol is often used as a pharmaceutical intermediate for the synthesis of various drugs in biomedicine .
Research on Lithium-Induced Nephrogenic Diabetes Insipidus
This compound can be used in the research of lithium-induced nephrogenic diabetes insipidus, which is a common side effect from consuming lithium medications .
p-Toluenesulfonylation of 1,2-O-Cyclohexylidene-myo-inositol
The p-Toluenesulfonylation of 1,2-O-Cyclohexylidene-myo-inositol has been studied, which afforded one mono, three di (1,4, 1,5, and 1,6), three tri (1,4,5, 1,4,6, and 1,5,6), and one tetra (1,4,5,6)-O-p-toluenesulfonyl derivatives of myo-inositol .
Isopropylidenation of 1,2-O-Cyclohexylidene-myo-inositol
Isopropylidenation of 1,2-O-Cyclohexylidene-myo-inositol and its 3-O-tosyl- and 3-O-benzoyl derivatives with 2,2-dimethoxypropane in N,N-dimethylformamide in the presence of acid catalyst gave the corresponding 4,5- and 5,6-O-isopropylidene derivatives .
Crystal Structure Analysis
The crystal structure of the dihydrate of 1,2-O-Cyclohexylidene-myo-inositol has been reported to demonstrate the participation of water molecules and hydroxy groups in the formation of several intermolecular O—H O interactions .
Preparation of Unaccessible Blocked Inositols
Selective benzoylation of 1,2-O-cyclohexylidene-4,5-O-isopropylidene-myo-inositol with benzoyl chloride in pyridine gave mainly the 3-O-benzoate, whereas with benzoic anhydride the 6-O-benzoate. Several unaccessible blocked inositols were prepared by displacement reaction of the protected sulfonyl derivatives with sodium benzoate .
Mechanism of Action
Target of Action
1,2-O-Cyclohexylidene-myo-inositol is a complex organic compound
Mode of Action
The compound’s interaction with its targets and any resulting changes are subject to further scientific investigation .
Biochemical Pathways
1,2-O-Cyclohexylidene-myo-inositol is known to be an intermediate in the synthesis of phosphonate derivatives of myo-inositol . These derivatives are used in biochemical studies of inositol-binding proteins . .
Future Directions
1,2-O-Cyclohexylidene-myo-inositol is a key intermediate for the synthesis of various myo-inositol derivatives, which have received much attention due to their important biological activities . Future research may focus on its potential uses in the treatment of conditions like diabetes and cancer , as well as its role in the synthesis of new myo-inositol derivatives .
properties
IUPAC Name |
(3aR,4S,5R,6R,7S,7aS)-spiro[3a,4,5,6,7,7a-hexahydro-1,3-benzodioxole-2,1'-cyclohexane]-4,5,6,7-tetrol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20O6/c13-6-7(14)9(16)11-10(8(6)15)17-12(18-11)4-2-1-3-5-12/h6-11,13-16H,1-5H2/t6-,7-,8+,9+,10-,11+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOONKKMMJCQOLI-ZBJKAAEASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OC3C(C(C(C(C3O2)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC2(CC1)O[C@@H]3[C@H]([C@@H]([C@H]([C@@H]([C@@H]3O2)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-O-Cyclohexylidene-myo-inositol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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